Cas no 61920-58-9 (1H-Indazole, 5,6-dimethyl-4,7-dinitro-)

• Product Name: 1H-Indazole, 5,6-dimethyl-4,7-dinitro-
• CAS No: 61920-58-9
• MF: C₉H₈N₄O₄
• MW: 236.1842212677
• CID: 463088
• PubChem ID: 20315836
• Update Time: 2025-04-19

1H-Indazole, 5,6-dimethyl-4,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 5,6-dimethyl-4,7-dinitro-
• 5,6-dimethyl-4,7-dinitro-1H-indazole
• 4,7-dinitro-5,6-dimethylindazole
• DTXSID00605059
• SCHEMBL11604638
• HDTZZBBDLJGAMK-UHFFFAOYSA-N
• 61920-58-9

• Inchi： 1S/C9H8N4O4/c1-4-5(2)9(13(16)17)7-6(3-10-11-7)8(4)12(14)15/h3H,1-2H3,(H,10,11)
• InChI Key： HDTZZBBDLJGAMK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C2=C(C=NN2)C(=C(C)C=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 236.05464
• Monoisotopic Mass: 236.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 114.96